20-Deoxorosaranolide

• CAS No.: 81560-70-5
• Molecular Formula: C23H38O6
• Molecular Weight: 410.5 g/mol
• IUPAC Name: (14E)-3,10-diethyl-7,9-dihydroxy-2,8,12,16-tetramethyl-4,17-dioxabicyclo[14.1.0]heptadec-14-ene-5,13-dione
• InChI: InChI=1S/C23H38O6/c1-7-16-11-13(3)17(24)9-10-23(6)22(29-23)15(5)19(8-2)28-20(26)12-18(25)14(4)21(16)27/h9-10,13-16,18-19,21-22,25,27H,7-8,11-12H2,1-6H3/b10-9+
• InChI Key: XOGKMZLERJTDPN-MDZDMXLPSA-N
• SMILES: CCC1CC(C(=O)C=CC2(C(O2)C(C(OC(=O)CC(C(C1O)C)O)CC)C)C)C
• Isomeric SMILES: CCC1CC(C(=O)/C=C/C2(C(O2)C(C(OC(=O)CC(C(C1O)C)O)CC)C)C)C
• Synonyms: 20-deoxorosaranolide

Description

20-Deoxorosaranolide is a macrolide-derived compound characterized by a macrocyclic lactone ring structure. The "20-deoxo" prefix indicates the absence of an oxygen atom at the 20th position, which may influence its biological activity, solubility, or stability compared to its oxygenated counterparts. Macrolides like erythromycin and azithromycin share this core structural feature but differ in functional group substitutions, which modulate their pharmacokinetic and pharmacodynamic profiles .

Comparison with Similar Compounds

Structural Analogs: 20-Hydroxytubocapsanolide A

Compound: 20-Hydroxytubocapsanolide A Key Features:

• Structure: A withanolide (steroidal lactone) with epoxy and hydroxyl groups at positions 4β, 5β, 6β, 16α, and 17α .
• Functional Groups: Contains a 20-hydroxyl group and a 1-oxo-androstene backbone, distinguishing it from 20-Deoxorosaranolide.

Comparison :

Property	20-Deoxorosaranolide	20-Hydroxytubocapsanolide A
Core Structure	Macrolide lactone ring	Steroidal lactone (withanolide)
Oxygenation at C20	Deoxygenated (no hydroxyl)	Hydroxylated
Biological Role	Presumed antibacterial activity	Anti-inflammatory, cytotoxic

While 20-hydroxytubocapsanolide A exhibits anti-inflammatory properties due to its steroidal framework, 20-Deoxorosaranolide’s macrolide backbone suggests a primary role in inhibiting bacterial protein synthesis .

Functional Analogs: Oxanthromicin

Compound : Oxanthromicin (hypothetical macrolide based on )
Key Features :

• Structure : Likely shares a macrolide lactone ring with variable substitutions.
• Function: Anti-inflammatory or immunomodulatory applications inferred from ’s listed therapeutic categories (e.g., "h.t. ANTIINFLAMMATORIES") .

Comparison :

Property	20-Deoxorosaranolide	Oxanthromicin
Primary Use	Antibacterial (assumed)	Anti-inflammatory
Structural Variance	C20 deoxygenation	Unspecified side-chain modifications
Mechanism	Ribosomal inhibition (speculative)	Cytokine modulation (speculative)

Discussion: Functional divergence arises from structural modifications: 20-Deoxorosaranolide’s deoxygenation may prioritize antibacterial efficacy, whereas Oxanthromicin’s undefined substitutions could enhance anti-inflammatory activity. Both compounds highlight the versatility of macrolide scaffolds in targeting diverse biological pathways .